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Get Quote

Property Anthranilic Acid Sodium Anthranilate

Chemical Formula C₇H₇NO₂ [1] C₇H₆NNaO₂ [2] [3]

IUPAC Name 2-Aminobenzoic acid [1] Sodium 2-aminobenzoate [2]

CAS Number 118-92-3 [1] [4] 552-37-4 [2] [3]

Molecular Weight 137.138 g·mol⁻¹ [1] 159.12 g·mol⁻¹ [2] [3]

Appearance White or yellow solid [1] Very dark grey solid [3]

Melting Point 146–148 °C [1] <250 °C [2] [3]

Solubility in Water 0.572 g/100 mL (25 °C) [1] Very soluble (specific quantitative data
not available) [3]

pKa 2.17 (amino); 4.85 (carboxyl) [1] Information not available

Key Chemical
Feature

Amphoteric (contains acidic and

basic groups) [1]

Salt form; improved water solubility

Key Applications and Experimental Contexts

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s699232?utm_src=pdf-body
https://www.smolecule.com/products/s699232?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.lookchem.com/cas-552/552-37-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3460858.htm
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.lookchem.com/cas-552/552-37-4.html
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.chemspider.com/Chemical-Structure.222.html
https://www.lookchem.com/cas-552/552-37-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3460858.htm
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.lookchem.com/cas-552/552-37-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3460858.htm
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3460858.htm
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.lookchem.com/cas-552/552-37-4.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3460858.htm
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3460858.htm
https://en.wikipedia.org/wiki/Anthranilic_acid
https://en.wikipedia.org/wiki/Anthranilic_acid
https://www.smolecule.com/products/s699232?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The properties of these compounds make them suitable for distinct technical applications.

Anthranilic Acid

Industrial Chemistry: A key intermediate in the production of azo dyes and saccharin [1].
Pharmaceuticals: Serves as the core structure for a class of non-steroidal anti-inflammatory
drugs (NSAIDs) known as fenamates (e.g., mefenamic acid, flufenamic acid) [5]. It is also a
precursor in the synthesis of the drug methaqualone [1].

Biochemistry & NMR Spectroscopy: Used as a metabolic precursor for the selective stable
isotope labeling of tryptophan residues in proteins, which is crucial for nuclear magnetic

resonance (NMR) studies of protein structure and dynamics [6].
Organic Synthesis: A versatile starting material. It can be diazotized to produce benzyne or

diazonium salts for coupling reactions [1] and reacts with phosgene to form isatoic anhydride, a
useful synthetic reagent [1].

Sodium Anthranilate

Chemical Reagent: Primarily used in organic synthesis as a soluble equivalent of anthranilic acid.
For instance, it is used in the purification of 5-iodoanthranilic acid via the formation and subsequent

acidification of its ammonium salt [7].
Commercial Availability: It is marketed as a specialty chemical for research and development and

commercial applications, though its specific end-uses are less documented than those of the parent
acid [2] [3].

Detailed Experimental Protocol

The following workflow visualizes a classic laboratory procedure that utilizes sodium anthranilate in situ

for the purification of an anthranilic acid derivative, demonstrating its practical utility.
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Start: Crude 5-Iodoanthranilic Acid

Dissolve in hot water
Add NH₄OH to pH ~9-10

Formation of
Ammonium Anthranilate Salt

Purification:
- Add Na₂S₂O₄ (bleach)

- Add decolorizing charcoal
- Hot filtration

Crystallization:
Cool slowly, then to 5°C

Collect crystals
of ammonium salt

Precipitate pure acid:
Add HCl to pH ~4 (Congo red)

End: Pure 5-Iodoanthranilic Acid

Click to download full resolution via product page

Workflow for purifying 5-iodoanthranilic acid via its ammonium salt, adapted from a published organic

synthesis procedure [7].
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Key Details:

Ammonium Salt Formation: The crude acid is dissolved in hot water with ammonia, forming the
soluble ammonium anthranilate salt [7].

Purification Steps: Sodium hydrosulfite (Na₂S₂O₄) acts as a reducing agent to bleach colored
impurities. Decolorizing charcoal absorbs other impurities, and hot filtration removes them [7].

Precipitation: The purified acid is regenerated by adding hydrochloric acid until the solution is faintly
acidic to Congo red indicator, causing the pure product to precipitate [7].

Key Technical Insights

Solubility is the Primary Differentiator: The most significant practical difference is solubility.

Sodium anthranilate offers greatly enhanced aqueous solubility compared to the poorly water-
soluble anthranilic acid, making it the preferred form for reactions in aqueous media [1] [3].

Anthranilic Acid is a Versatile Building Block: Its value lies in its amphoteric nature and functional
groups, allowing it to participate in diverse reactions and serve as a scaffold for pharmaceuticals and

dyes [1] [5].
Sodium Anthranilate is a Practical Reagent: It functions primarily as a convenient, soluble source

of the anthranilate anion for synthesis and purification, as shown in the experimental protocol [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Anthranilate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b699232#anthranilic-acid-vs-sodium-anthranilate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV2P0349
https://www.smolecule.com/products/b699232#anthranilic-acid-vs-sodium-anthranilate-properties
https://www.smolecule.com/products/b699232#anthranilic-acid-vs-sodium-anthranilate-properties
https://www.smolecule.com/products/b699232#anthranilic-acid-vs-sodium-anthranilate-properties
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s699232?utm_src=pdf-bulk
https://www.smolecule.com/products/s699232?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

